Cas no 612541-20-5 (2,6-difluoro-3-nitrobenzene-1-sulfonyl chloride)

• Product Name: 2,6-difluoro-3-nitrobenzene-1-sulfonyl chloride
• CAS No: 612541-20-5
• MF: C₆H₂ClF₂NO₄S
• MW: 257.599186420441
• CID: 3385544
• PubChem ID: 85873321
• Update Time: 2025-06-12

2,6-difluoro-3-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONYL CHLORIDE, 2,6-DIFLUORO-3-NITRO-
• 2,6-difluoro-3-nitrobenzene-1-sulfonyl chloride
• 2,6-difluoronitrobenzenesulfonyl chloride
• 2,6-Difluoro-3-nitrobenzenesulfonylchloride
• DTXSID101245345
• 970-758-3
• EN300-132866
• G55696
• 2,6-difluoro-3-nitrobenzenesulfonyl chloride
• 612541-20-5
• DTXCID501676201
• SCHEMBL19858518

• Inchi： 1S/C6H2ClF2NO4S/c7-15(13,14)6-3(8)1-2-4(5(6)9)10(11)12/h1-2H
• InChI Key： PRVMRABITVHXNT-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(C=1F)[N+](=O)[O-])F)(=O)=O

Computed Properties

• Exact Mass: 256.9361127Da
• Monoisotopic Mass: 256.9361127Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.3Ų

Additional information on 2,6-difluoro-3-nitrobenzene-1-sulfonyl chloride

Research Briefing on 2,6-Difluoro-3-nitrobenzene-1-sulfonyl Chloride (CAS: 612541-20-5) in Chemical Biology and Pharmaceutical Applications

2,6-Difluoro-3-nitrobenzene-1-sulfonyl chloride (CAS: 612541-20-5) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of sulfonamide-based therapeutics. Its unique structural features, including the electron-withdrawing nitro and fluorine groups, confer enhanced reactivity in nucleophilic substitution reactions, making it a valuable building block for medicinal chemistry applications.

Recent studies have explored the use of 2,6-difluoro-3-nitrobenzene-1-sulfonyl chloride in the synthesis of novel sulfonamide inhibitors targeting various enzymes. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in developing potent carbonic anhydrase inhibitors, where the fluorine atoms were found to significantly improve binding affinity through halogen bonding interactions with the enzyme's active site. The nitro group's presence also facilitated further functionalization, enabling the creation of diverse inhibitor libraries for structure-activity relationship studies.

In pharmaceutical process chemistry, this compound has shown promise in continuous flow synthesis systems. A 2024 study published in Organic Process Research & Development reported an optimized protocol for the safe handling and large-scale production of 2,6-difluoro-3-nitrobenzene-1-sulfonyl chloride, addressing previous challenges associated with its stability and exothermic reactivity. The developed process achieved >90% yield with excellent purity, making it more accessible for industrial applications.

Emerging applications in chemical biology include its use as a protein labeling reagent. Researchers have exploited the reactivity of the sulfonyl chloride group to selectively modify lysine residues in proteins, while the fluorine atoms serve as NMR-active probes for structural studies. This dual functionality was highlighted in a recent Nature Chemical Biology paper describing novel approaches to study protein-protein interactions in live cells.

The safety profile and handling considerations of 2,6-difluoro-3-nitrobenzene-1-sulfonyl chloride have been the subject of recent investigations. While it remains a reactive compound requiring careful handling, new stabilization methods using specialized solvents and storage conditions have significantly improved its shelf life and reduced decomposition risks, as documented in several recent process chemistry publications.

Looking forward, the compound's potential in targeted drug delivery systems is being explored. Preliminary results from ongoing research suggest that derivatives of 2,6-difluoro-3-nitrobenzene-1-sulfonyl chloride may serve as cleavable linkers in antibody-drug conjugates, with the nitro group providing a handle for controlled release mechanisms. These developments position this chemical entity as an important tool in the next generation of bioconjugation technologies.